3-[(6-Cyclopropylpyridin-3-yl)methyl]-1-[(naphthalen-1-yl)methyl]urea
Overview
Description
3-[(6-Cyclopropylpyridin-3-yl)methyl]-1-[(naphthalen-1-yl)methyl]urea, commonly known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical and clinical studies. It is a small molecule inhibitor of mitochondrial metabolism and targets the tricarboxylic acid (TCA) cycle enzymes, pyruvate dehydrogenase (PDH) and alpha-ketoglutarate dehydrogenase (α-KGDH). CPI-613 has been shown to induce apoptosis in cancer cells and has potential as a therapeutic agent for various types of cancer.
Mechanism of Action
CPI-613 targets the 3-[(6-Cyclopropylpyridin-3-yl)methyl]-1-[(naphthalen-1-yl)methyl]urea cycle enzymes PDH and α-KGDH, leading to a decrease in ATP production and an increase in ROS production. This results in mitochondrial dysfunction and ultimately cell death. CPI-613 also inhibits the activity of the mitochondrial pyruvate carrier (MPC), which is involved in the transport of pyruvate into the mitochondria for oxidation.
Biochemical and Physiological Effects:
CPI-613 has been shown to induce apoptosis in cancer cells and has potential as a therapeutic agent for various types of cancer. It has also been shown to have an effect on glucose metabolism and to increase the sensitivity of cancer cells to chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of CPI-613 is its ability to target cancer cells specifically, while sparing normal cells. However, a limitation is that it may have off-target effects on other mitochondrial enzymes, leading to potential toxicity.
Future Directions
For research on CPI-613 include investigating its potential as a combination therapy with other anticancer drugs, as well as its potential as a therapeutic agent for other diseases, such as metabolic disorders. Further studies are also needed to elucidate its mechanism of action and potential toxicity.
Scientific Research Applications
CPI-613 has been extensively studied in preclinical and clinical studies for its anticancer properties. It has been shown to induce apoptosis in cancer cells by inhibiting the 3-[(6-Cyclopropylpyridin-3-yl)methyl]-1-[(naphthalen-1-yl)methyl]urea cycle enzymes PDH and α-KGDH, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This results in mitochondrial dysfunction and ultimately cell death.
properties
IUPAC Name |
1-[(6-cyclopropylpyridin-3-yl)methyl]-3-(naphthalen-1-ylmethyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O/c25-21(23-13-15-8-11-20(22-12-15)17-9-10-17)24-14-18-6-3-5-16-4-1-2-7-19(16)18/h1-8,11-12,17H,9-10,13-14H2,(H2,23,24,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROAXRXVRLWNTBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=C(C=C2)CNC(=O)NCC3=CC=CC4=CC=CC=C43 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301155429 | |
Record name | Urea, N-[(6-cyclopropyl-3-pyridinyl)methyl]-N′-(1-naphthalenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301155429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2097864-97-4 | |
Record name | Urea, N-[(6-cyclopropyl-3-pyridinyl)methyl]-N′-(1-naphthalenylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2097864-97-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Urea, N-[(6-cyclopropyl-3-pyridinyl)methyl]-N′-(1-naphthalenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301155429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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